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Compound of Interest

Compound Name: Acid blue 260

CAS No.: 62168-86-9

Cat. No.: B15622319

Get Quote

In-Depth Technical Guide to Acid Blue 260
This technical guide provides a comprehensive overview of the chemical and physical

properties of Acid Blue 260, an anthraquinone-based dye. The information is intended for

researchers, scientists, and professionals in drug development and related fields who require

detailed knowledge of this compound.

Core Molecular and Chemical Properties
Acid Blue 260, identified by the CAS number 62168-86-9, is a synthetic acid dye. Its chemical

structure is centered on an anthraquinone core, which is responsible for its characteristic blue

color. The dye is primarily used in the textile industry for coloring polyamide fibers and printing.

[1][2][3][4]

The molecular formula for Acid Blue 260 has been consistently identified as

C₂₆H₂₃ClN₃NaO₆S, with a corresponding molecular weight of 563.99 g/mol .[1][2][3][5] While

other molecular formulas have been associated with the name "Acid Blue 260" in some

databases, these often correspond to different CAS numbers and are considered distinct

chemical entities.
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Quantitative Data Summary
The following table summarizes the key quantitative data for Acid Blue 260 (CAS: 62168-86-

9).

Property Value Reference

Molecular Formula C₂₆H₂₃ClN₃NaO₆S [1][2][3][5]

Molecular Weight 563.99 g/mol [1][2][3][5]

CAS Number 62168-86-9 [1][2][3][5]

Appearance Dark blue powder [6]

Absorption Maximum (λmax) in

water
590 nm [7]

Solubility in water 70 g/L (at 90°C) [8]

Experimental Protocols
Spectrophotometric Determination of Acid Blue 260
Concentration
This protocol outlines the procedure for determining the concentration of Acid Blue 260 in an

aqueous solution using UV-Vis spectrophotometry.

Materials:

UV-Vis Spectrophotometer

Quartz cuvettes

Acid Blue 260 standard

Deionized water

Volumetric flasks and pipettes
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Procedure:

Preparation of Stock Solution: Accurately weigh a known amount of Acid Blue 260 powder

and dissolve it in a known volume of deionized water in a volumetric flask to prepare a stock

solution of a specific concentration (e.g., 100 mg/L).

Preparation of Calibration Standards: Prepare a series of standard solutions of decreasing

concentrations by serially diluting the stock solution with deionized water in volumetric flasks.

Spectrophotometer Setup: Turn on the spectrophotometer and allow it to warm up. Set the

wavelength to the absorption maximum (λmax) of Acid Blue 260, which is 590 nm.[7]

Blank Measurement: Fill a cuvette with deionized water to serve as the blank and zero the

spectrophotometer.

Measurement of Standards: Measure the absorbance of each standard solution at 590 nm.

Calibration Curve: Plot a graph of absorbance versus concentration for the standard

solutions. The resulting graph should be a straight line that passes through the origin, in

accordance with the Beer-Lambert law.

Measurement of Unknown Sample: Measure the absorbance of the unknown sample

solution at 590 nm.

Concentration Determination: Determine the concentration of Acid Blue 260 in the unknown

sample by interpolating its absorbance value on the calibration curve.

Photocatalytic Degradation of Acid Blue 260
This protocol describes a general procedure for evaluating the photocatalytic degradation of

Acid Blue 260 using a semiconductor photocatalyst (e.g., TiO₂ or ZnO).

Materials:

Photoreactor with a UV or visible light source

Photocatalyst (e.g., TiO₂ nanoparticles)
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Acid Blue 260 solution of known concentration

Magnetic stirrer and stir bar

pH meter

Hydrochloric acid (HCl) and Sodium Hydroxide (NaOH) for pH adjustment

Syringe filters (0.45 µm)

UV-Vis Spectrophotometer

Procedure:

Reaction Setup: In the photoreactor vessel, add a specific amount of the photocatalyst to a

known volume of the Acid Blue 260 solution.

Adsorption-Desorption Equilibrium: Stir the suspension in the dark for a set period (e.g., 30

minutes) to allow the dye molecules to adsorb onto the surface of the photocatalyst, reaching

an equilibrium state.[9]

Initiation of Photocatalysis: Turn on the light source to initiate the photocatalytic reaction.

Sample Collection: At regular time intervals (e.g., 0, 15, 30, 60, 90, 120 minutes), withdraw a

small aliquot of the suspension.

Sample Preparation: Immediately filter the aliquot through a 0.45 µm syringe filter to remove

the photocatalyst particles.

Analysis: Determine the concentration of the remaining Acid Blue 260 in the filtrate using

the spectrophotometric method described in the previous protocol.

Degradation Efficiency Calculation: Calculate the degradation efficiency at each time point

using the following formula: Degradation (%) = [(C₀ - Cₜ) / C₀] x 100 where C₀ is the initial

concentration of the dye and Cₜ is the concentration at time t.

Visualizations
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General Synthesis Workflow for Acid Blue 260
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Caption: General Synthesis Workflow for Acid Blue 260.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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